Cas no 879856-86-7 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate
• CAS No: 879856-86-7
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 6472218
• Update Time: 2025-05-19

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 4-methylbenzoate

• Inchi： 1S/C16H13NO3S/c1-11-4-6-12(7-5-11)16(18)19-10-13-9-14(20-17-13)15-3-2-8-21-15/h2-9H,10H2,1H3
• InChI Key： YYPIPPSHPVDCRV-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2SC=CC=2)ON=1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 4-methylbenzoate

5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate: A Comprehensive Overview

The compound 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate (CAS No. 879856-86-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a thiophene ring, an oxazole ring, and a benzoate ester group. These structural features contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds like oxazoles in drug discovery. The presence of the oxazole ring in this compound has been shown to enhance its bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the thiophene moiety imparts electronic properties that can modulate the compound's interaction with biological targets, further enhancing its potential in medicinal chemistry.

One of the most notable advancements in the study of this compound involves its application in the development of bioactive agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Furthermore, the benzoate ester group has been shown to improve the compound's solubility, which is crucial for its pharmacokinetic profile.

The synthesis of 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has opened up new avenues for its application in industries such as agrochemicals and materials science.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Preliminary results indicate that it exhibits low toxicity to aquatic organisms, which aligns with current global efforts to develop environmentally friendly chemicals. Its degradation pathways have also been studied, providing insights into its long-term environmental fate.

Another area of active research is the exploration of this compound's role in nanotechnology. The unique electronic properties of the thiophene ring make it a candidate for use in organic electronics, such as conductive polymers and semiconducting materials. This dual functionality—combining medicinal potential with electronic applications—underscores the compound's versatility and broad applicability.

Looking ahead, collaborative efforts between chemists, biologists, and engineers are expected to further unlock the potential of 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate. Its ability to serve as a building block for more complex molecules could lead to breakthroughs in fields ranging from personalized medicine to sustainable materials development.

In conclusion, 5-(Thiophen-2-yl)-1,2-Oxazol-3-ylmethyl 4-Methylbenzoate (CAS No. 879856-86) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial innovation.